ethyl 1-ethyl-5-formyl-1H-pyrazole-3-carboxylate

Specification

• CAS No.: 1823789-80-5
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.206
• IUPAC Name: ethyl 1-ethyl-5-formylpyrazole-3-carboxylate
• Standard InChI: InChI=1S/C9H12N2O3/c1-3-11-7(6-12)5-8(10-11)9(13)14-4-2/h5-6H,3-4H2,1-2H3
• Standard InChI Key: ZDIFQZADUHCTRP-UHFFFAOYSA-N
• SMILES: CCN1C(=CC(=N1)C(=O)OCC)C=O

Introduction

Chemical Identity and Structural Features

Nomenclature and Molecular Identity

The IUPAC name for this compound is ethyl 1-ethyl-5-formylpyrazole-3-carboxylate, reflecting its substitution pattern. Key identifiers include:

• CAS Number: 1823789-80-5

• Molecular Formula: $\text{C}_9\text{H}_{12}\text{N}_2\text{O}_3$

• Molecular Weight: 196.2 g/mol

The structure consists of a pyrazole ring (a five-membered aromatic heterocycle with two adjacent nitrogen atoms) decorated with three functional groups:

• An ethyl group at the 1-position ($\text{N}-1$)

• A formyl group ($-\text{CHO}$) at the 5-position

• An ethoxycarbonyl group ($-\text{COOCH}_2\text{CH}_3$) at the 3-position.

Physicochemical Properties

Property	Value/Range	Method/Source
Physical State	Solid	AK Scientific SDS
Melting Point	Not reported	–
Boiling Point	Not reported	–
Solubility	Likely polar organic solvents (e.g., DMSO, ethanol)	Inferred from analog data
Purity	≥95%	AK Scientific
Storage Conditions	Cool, dry, ventilated area	AK Scientific SDS

The compound’s reactivity is dominated by its formyl and ester groups, enabling condensation reactions (e.g., formation of hydrazones or Schiff bases) and nucleophilic substitutions. Its logP value (estimated via computational tools) suggests moderate hydrophobicity, balancing solubility and membrane permeability in biological systems.

Synthesis and Manufacturing

Purification and Quality Control

Purification typically employs column chromatography or recrystallization, with quality verified via HPLC and NMR. The commercial product from AK Scientific is specified at ≥95% purity.

Hazard Category	GHS Classification	Precautionary Measures
Skin Irritation	Category 2	Wear protective gloves
Eye Irritation	Category 2A	Use eye protection
Respiratory Irritation	Category 3	Ensure ventilation

Emergency Procedures

• Skin Contact: Wash with soap and water; remove contaminated clothing.

• Eye Exposure: Rinse cautiously with water for ≥10 minutes.

• Inhalation: Move to fresh air; seek medical attention if symptoms persist.